Cas no 1461707-99-2 (N-1-cyano-1-(3,4-dimethoxyphenyl)ethyl-2,2,2-trifluoroacetamide)

N-1-cyano-1-(3,4-dimethoxyphenyl)ethyl-2,2,2-trifluoroacetamide is a specialized organic compound featuring a cyano group, dimethoxyphenyl moiety, and trifluoroacetamide functionality. Its unique structure makes it valuable as an intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The presence of electron-rich dimethoxy groups enhances reactivity in electrophilic substitutions, while the trifluoroacetamide group contributes to stability and metabolic resistance. The cyano group offers versatility for further functionalization. This compound is particularly useful in medicinal chemistry for constructing complex scaffolds with potential therapeutic applications. Its high purity and well-defined synthetic pathway ensure reproducibility in research and industrial settings.

N-1-cyano-1-(3,4-dimethoxyphenyl)ethyl-2,2,2-trifluoroacetamide structure

1461707-99-2 structure

Product Name:N-1-cyano-1-(3,4-dimethoxyphenyl)ethyl-2,2,2-trifluoroacetamide

CAS No:1461707-99-2

MF:C₁₃H₁₃F₃N₂O₃

MW:302.249133825302

CID:4601038

PubChem ID:75447690

Update Time:2025-05-25

N-1-cyano-1-(3,4-dimethoxyphenyl)ethyl-2,2,2-trifluoroacetamide Chemical and Physical Properties

Names and Identifiers

- N-[1-cyano-1-(3,4-dimethoxyphenyl)ethyl]-2,2,2-trifluoroacetamide
- N-1-cyano-1-(3,4-dimethoxyphenyl)ethyl-2,2,2-trifluoroacetamide
- Inchi： 1S/C13H13F3N2O3/c1-12(7-17,18-11(19)13(14,15)16)8-4-5-9(20-2)10(6-8)21-3/h4-6H,1-3H3,(H,18,19)
- InChI Key： BUVNFKOAIXXHHU-UHFFFAOYSA-N
- SMILES： C(NC(C#N)(C1=CC=C(OC)C(OC)=C1)C)(=O)C(F)(F)F

N-1-cyano-1-(3,4-dimethoxyphenyl)ethyl-2,2,2-trifluoroacetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A619530-10mg	N-[1-cyano-1-(3,4-dimethoxyphenyl)ethyl]-2,2,2-trifluoroacetamide	1461707-99-2		10mg	$ 50.00	2022-06-07
TRC	A619530-50mg	N-[1-cyano-1-(3,4-dimethoxyphenyl)ethyl]-2,2,2-trifluoroacetamide	1461707-99-2		50mg	$ 160.00	2022-06-07
TRC	A619530-100mg	N-[1-cyano-1-(3,4-dimethoxyphenyl)ethyl]-2,2,2-trifluoroacetamide	1461707-99-2		100mg	$ 230.00	2022-06-07
Enamine	EN300-131898-0.05g	N-[1-cyano-1-(3,4-dimethoxyphenyl)ethyl]-2,2,2-trifluoroacetamide	1461707-99-2	95%	0.05g	$118.0	2023-04-29
Enamine	EN300-131898-0.1g	N-[1-cyano-1-(3,4-dimethoxyphenyl)ethyl]-2,2,2-trifluoroacetamide	1461707-99-2	95%	0.1g	$176.0	2023-04-29
Enamine	EN300-131898-0.25g	N-[1-cyano-1-(3,4-dimethoxyphenyl)ethyl]-2,2,2-trifluoroacetamide	1461707-99-2	95%	0.25g	$252.0	2023-04-29
Enamine	EN300-131898-0.5g	N-[1-cyano-1-(3,4-dimethoxyphenyl)ethyl]-2,2,2-trifluoroacetamide	1461707-99-2	95%	0.5g	$457.0	2023-04-29
Enamine	EN300-131898-1.0g	N-[1-cyano-1-(3,4-dimethoxyphenyl)ethyl]-2,2,2-trifluoroacetamide	1461707-99-2	95%	1g	$584.0	2023-04-29
Enamine	EN300-131898-2.5g	N-[1-cyano-1-(3,4-dimethoxyphenyl)ethyl]-2,2,2-trifluoroacetamide	1461707-99-2	95%	2.5g	$1147.0	2023-04-29
Enamine	EN300-131898-5.0g	N-[1-cyano-1-(3,4-dimethoxyphenyl)ethyl]-2,2,2-trifluoroacetamide	1461707-99-2	95%	5g	$1695.0	2023-04-29

N-1-cyano-1-(3,4-dimethoxyphenyl)ethyl-2,2,2-trifluoroacetamide Related Literature

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Related Categories

Additional information on N-1-cyano-1-(3,4-dimethoxyphenyl)ethyl-2,2,2-trifluoroacetamide

N-1-Cyano-1-(3,4-Dimethoxyphenyl)Ethyl-2,2,2-Trifluoroacetamide: A Comprehensive Overview

The compound with CAS No. 1461707-99-2, commonly referred to as N-1-cyano-1-(3,4-dimethoxyphenyl)ethyl-2,2,2-trifluoroacetamide, is a highly specialized organic compound with unique structural and chemical properties. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its potential applications in drug development and material science. The long-tail keywords such as cyano group, dimethoxyphenyl group, and trifluoroacetyl group are integral to understanding its structure and functionality.

The molecular structure of N-1-cyano-1-(3,4-dimethoxyphenyl)ethyl-2,2,2-trifluoroacetamide is characterized by a central ethyl chain that is substituted with a cyano group at the 1-position and a 3,4-dimethoxyphenyl group at the same position. This substitution pattern creates a unique steric and electronic environment around the molecule. The presence of the trifluoroacetyl group further enhances the compound's stability and reactivity. Recent studies have highlighted the importance of such substitution patterns in modulating the pharmacokinetic properties of drugs.

One of the most intriguing aspects of this compound is its ability to participate in various chemical reactions under specific conditions. For instance, the cyano group can act as an electron-withdrawing group, influencing the reactivity of adjacent functional groups. This property has been exploited in synthesizing bioactive molecules with tailored activities. Moreover, the dimethoxyphenyl group contributes to the compound's aromaticity and hydrophobicity, making it a valuable component in designing drug-like molecules.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of N-1-cyano-1-(3,4-dimethoxyphenyl)ethyl-2,2,2-trifluoroacetamide under various conditions. Molecular docking studies have revealed that this compound has potential binding affinities to several therapeutic targets, including enzymes involved in inflammatory pathways. These findings underscore its potential role in anti-inflammatory drug development.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic acyl substitution and aromatic substitution reactions. The use of trifluoroacetyl chloride as an electrophilic agent plays a crucial role in forming the trifluoroacetyl group. The reaction conditions are optimized to ensure high yield and purity of the final product.

The application of N-1-cyano-1-(3,4-dimethoxyphenyl)ethyl-2,2,2-trifluoroacetamide extends beyond pharmaceuticals. Its unique electronic properties make it a promising candidate for use in organic electronics and advanced materials. For instance, its ability to form stable amide bonds can be leveraged in designing high-performance polymers.

From an environmental perspective, understanding the degradation pathways of this compound is essential for assessing its ecological impact. Recent research indicates that under aerobic conditions, this compound undergoes hydrolytic cleavage at the amide bond, leading to biodegradation products that are less harmful to ecosystems.

In conclusion, N-1-cyano-1-(3,4-dimethoxyphenyl)ethyl-2,2,2-trifluoroacetamide (CAS No. 1461707-99-2) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structural features and reactivity make it a valuable tool for researchers aiming to develop innovative solutions in drug discovery and materials science.